Cas no 1394119-79-9 (3-ethynyloxan-3-ol)

• Product Name: 3-ethynyloxan-3-ol
• CAS No: 1394119-79-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD21143293
• CID: 5218491
• PubChem ID: 64916164
• Update Time: 2026-03-06

3-ethynyloxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-ethynyltetrahydro-2H-pyran-3-ol
• 2H-Pyran-3-ol, 3-ethynyltetrahydro-
• 3-ethynyloxan-3-ol
• MFCD21143293
• 1394119-79-9
• SCHEMBL11971291
• AT31551
• PS-20873
• AKOS014246141
• SY284938
• DB-165877
• SB22758
• AXEGWTIRZGZOCV-UHFFFAOYSA-N

• MDL： MFCD21143293
• Inchi： 1S/C7H10O2/c1-2-7(8)4-3-5-9-6-7/h1,8H,3-6H2
• InChI Key： AXEGWTIRZGZOCV-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C#C)O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-ethynyloxan-3-ol

Recent Advances in the Application of 3-Ethynyloxan-3-ol (CAS: 1394119-79-9) in Chemical Biology and Pharmaceutical Research

The compound 3-ethynyloxan-3-ol (CAS: 1394119-79-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, featuring an ethynyl group attached to an oxane ring, has demonstrated significant potential in drug discovery, particularly in the development of targeted therapies and chemical probes. Recent studies have explored its applications in click chemistry, covalent inhibitor design, and as a building block for complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-ethynyloxan-3-ol as a key intermediate in the synthesis of novel kinase inhibitors. The researchers successfully incorporated this scaffold into a series of compounds targeting Bruton's tyrosine kinase (BTK), demonstrating improved selectivity profiles compared to existing inhibitors. The ethynyl group proved particularly valuable for subsequent functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid diversification of the molecular scaffold.

In the field of chemical biology, 3-ethynyloxan-3-ol has shown remarkable utility as a bioorthogonal handle for protein labeling. A recent Nature Chemical Biology publication (2024) detailed its application in live-cell imaging, where the compound was conjugated to various biomolecules without interfering with their biological activity. The oxane ring provided enhanced stability in physiological conditions compared to simpler alkynyl compounds, while maintaining excellent reactivity in click chemistry reactions.

From a synthetic chemistry perspective, several innovative routes to 3-ethynyloxan-3-ol have been developed, as reported in a 2024 Organic Letters article. These include a novel gold-catalyzed cyclization approach that significantly improves yield and reduces byproduct formation compared to traditional methods. The availability of efficient synthetic pathways has facilitated broader exploration of this compound's pharmaceutical potential.

Recent pharmacological evaluations have revealed interesting properties of 3-ethynyloxan-3-ol derivatives. A study in ACS Pharmacology & Translational Science (2023) demonstrated that certain analogs exhibit favorable blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. Additionally, the compound's metabolic stability has been systematically investigated, with structure-activity relationship studies identifying optimal substitution patterns for enhanced pharmacokinetic properties.

The compound's unique stereochemistry has also attracted attention in asymmetric synthesis. A 2024 Chemical Science publication described its use as a chiral auxiliary in the construction of complex natural product analogs. The rigid oxane ring conformation provides excellent stereocontrol in various transformations, making it valuable for the synthesis of enantiomerically pure pharmaceuticals.

Looking forward, 3-ethynyloxan-3-ol continues to show promise across multiple research areas. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its dual functionality allows for simultaneous target binding and E3 ligase recruitment. Furthermore, its application in antibody-drug conjugates and other targeted delivery systems is under active investigation by several pharmaceutical companies.